1-(2-hydroxy-2-phenylethyl)-N-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: 1-(2-hydroxy-2-phenylethyl)-N-(3-methoxyphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C18H18N4O3/c1-25-15-9-5-8-14(10-15)20-18(24)17-19-12-22(21-17)11-16(23)13-6-3-2-4-7-13/h2-10,12,16,23H,11H2,1H3,(H,20,24)
• InChI Key: IUQRZEFUMZHBAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=NN(C=N2)CC(C3=CC=CC=C3)O
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

1-(2-hydroxy-2-phenylethyl)-N-(3-methoxyphenyl)-1H-1,2,4-triazole-3-carboxamide, also known as HPTC, is a chemical compound that has been the subject of extensive scientific research due to its potential application in the field of medicine. The compound belongs to the class of triazole derivatives and has been found to exhibit a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Synthesis and Structural Analysis : Research on triazole derivatives, including similar compounds, focuses on developing efficient synthetic routes and understanding their structural properties. Triazoles are known for their versatility in organic synthesis, serving as crucial intermediates in the construction of complex molecules. For example, studies on the synthesis of various 1,2,4-triazole derivatives explore their synthesis through methodologies like the Suzuki-Miyaura reaction, highlighting the adaptability of these compounds in organic chemistry (Ikemoto et al., 2005).

Biological Activities

• Antimicrobial and Anticancer Properties : Triazole derivatives exhibit significant biological activities, including antimicrobial and anticancer effects. For instance, research on new 1,2,4-triazole derivatives containing morpholine moiety demonstrates antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (Sahin et al., 2012). Additionally, the design and synthesis of 1-(4-methoxyphenyl)-N-substituted phenyl-1H-1,2,3-triazole-4-carboxamide derivatives have shown promising cytotoxicity against breast cancer cell lines, indicating their potential in anticancer drug development (Shinde et al., 2022).

Material Science Applications

• Organogels and Fluorescent Materials : The structural design of triazole compounds also finds applications in material science, such as in the development of organogels. For example, compounds based on perylenetetracarboxylic diimides, which are structurally related to triazoles, have been used to form fluorescent gels, underscoring the potential of triazole derivatives in creating advanced materials with specific photophysical properties (Wu et al., 2011).